Cas no 2032-04-4 (1-DIAZO-2-PROPENE)

1-DIAZO-2-PROPENE structure
1-DIAZO-2-PROPENE structure
Product Name:1-DIAZO-2-PROPENE
CAS No:2032-04-4
MF:C3H4N2
MW:68.077260017395
CID:4457737
PubChem ID:10909479
Update Time:2025-09-21

1-DIAZO-2-PROPENE Chemical and Physical Properties

Names and Identifiers

    • 1-DIAZO-2-PROPENE
    • 3-Diazo-1-propene
    • DTXSID20447913
    • 2032-04-4
    • DTXCID20398734
    • vinyldiazomethane
    • AJYIGJXFGZQYHI-UHFFFAOYSA-N
    • vinyl diazomethane
    • Inchi: 1S/C3H4N2/c1-2-3-5-4/h2-3H,1H2
    • InChI Key: AJYIGJXFGZQYHI-UHFFFAOYSA-N
    • SMILES: C=CC=[N+]=[N-]

Computed Properties

  • Exact Mass: 68.037448136Da
  • Monoisotopic Mass: 68.037448136Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 69
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Density: 0.8765 (rough estimate)
  • Boiling Point: 106.45°C (rough estimate)
  • Refractive Index: 1.4089 (estimate)

1-DIAZO-2-PROPENE Pricemore >>

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